4-(3-Pyridylmethyl)benzaldehyde

• Molecular Formula: C13H11NO
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 4-(pyridin-3-ylmethyl)benzaldehyde
• InChI: InChI=1S/C13H11NO/c15-10-12-5-3-11(4-6-12)8-13-2-1-7-14-9-13/h1-7,9-10H,8H2
• InChI Key: KNAYNRNKDAOINP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC2=CC=C(C=C2)C=O

Description

4-(3-Pyridylmethyl)benzaldehyde is an aromatic aldehyde with a pyridine-containing substituent at the para position of the benzaldehyde core. Its structure consists of a benzaldehyde moiety (C₆H₅CHO) linked to a 3-pyridylmethyl group (–CH₂–C₅H₄N) at the 4-position. This compound is of interest in medicinal chemistry and materials science due to the electron-rich pyridine ring, which can participate in hydrogen bonding and π-π interactions, enhancing its utility in catalysis, ligand design, and bioactive molecule synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 4-(3-Pyridylmethyl)benzaldehyde, highlighting differences in substituents, physicochemical properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Key Properties/Applications	References
4-(3-Pyridylmethyl)benzaldehyde	C₁₃H₁₁NO	197.24	3-Pyridylmethyl (–CH₂–C₅H₄N)	Potential ligand for metal coordination; intermediate in drug synthesis
4-(3-Pyridylmethoxy)benzaldehyde	C₁₃H₁₁NO₂	213.08	3-Pyridylmethoxy (–O–CH₂–C₅H₄N)	Higher polarity due to ether linkage; 3 H-bond acceptors, 4 rotatable bonds
4-(Trifluoromethyl)benzaldehyde	C₈H₅F₃O	174.12	Trifluoromethyl (–CF₃)	Electron-withdrawing group; used in agrochemicals and pharmaceuticals
4-(Phenylethynyl)benzaldehyde	C₁₅H₁₀O	206.24	Phenylethynyl (–C≡C–C₆H₅)	High thermal stability (b.p. 364°C); used in organic electronics
4-(3-Methylisothiazol-5-yl)benzaldehyde	C₁₁H₈N₂OS	203.26	3-Methylisothiazole	Bioactive heterocycle; potential antimicrobial applications
4-(5-Methyl-furan-2-yl)-benzaldehyde	C₁₂H₁₀O₂	186.21	5-Methylfuran	Electron-donating substituent; used in fluorescent dyes and polymers

Physicochemical Properties

• Polarity and Solubility :

  • The methoxy linkage in 4-(3-Pyridylmethoxy)benzaldehyde increases polarity compared to the methylene group in 4-(3-Pyridylmethyl)benzaldehyde, affecting solubility in polar solvents like DMSO .
  • Trifluoromethyl groups reduce water solubility but enhance lipid permeability, a critical factor in drug design .

• Thermal Stability :

  • 4-(Phenylethynyl)benzaldehyde () has a high boiling point (364°C), making it stable under high-temperature reactions, while furan derivatives () decompose at lower temperatures due to their aromatic heterocycle.